![molecular formula C23H16O8S B2986217 (Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate CAS No. 929372-64-5](/img/structure/B2986217.png)
(Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate
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Description
Scientific Research Applications
Antimicrobial Applications
Research has been conducted on novel quinazolinone derivatives, including compounds with benzoxazin-2-yl phenyl and methylbenzenesulfonate structures, showing potential antimicrobial activity. These studies suggest that modifications on benzoxazine and benzenesulfonate frameworks can lead to compounds with significant antimicrobial properties (Habib, Hassan, & El‐Mekabaty, 2012).
Photochemical and Photodynamic Therapy Applications
Compounds with methoxybenzenesulfonate groups have been investigated for their photochemical properties. For instance, zinc phthalocyanine derivatives substituted with methoxybenzenesulfonate groups exhibit high singlet oxygen quantum yields, making them potential candidates for photodynamic therapy in cancer treatment. These findings indicate the relevance of such structures in synthesizing photosensitizers with high efficiency and selectivity for medical applications (Pişkin, Canpolat, & Öztürk, 2020).
Material Science Applications
Benzoxazine and benzenesulfonate functionalities have also been explored in material science, particularly in the synthesis of polybenzoxazines with desirable thermal and mechanical properties. For example, bio-based benzoxazine monomers derived from guaiacol and furfurylamine have been synthesized, showcasing their potential in creating fully bio-based polybenzoxazines through copolymerization processes. These materials exhibit enhanced thermal properties and cross-linking densities, which are crucial for high-performance applications (Wang, Sun, Liu, Sudo, & Endo, 2012).
Properties
IUPAC Name |
[(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-3-oxo-1-benzofuran-6-yl] 4-methoxybenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16O8S/c1-27-15-3-6-17(7-4-15)32(25,26)31-16-5-8-18-20(12-16)30-22(23(18)24)11-14-2-9-19-21(10-14)29-13-28-19/h2-12H,13H2,1H3/b22-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEZRPTYJYUWHDV-JJFYIABZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC5=C(C=C4)OCO5)O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC5=C(C=C4)OCO5)/O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16O8S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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